Cas no 2171694-27-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid
• CAS No: 2171694-27-0
• MF: C₂₅H₂₂FN₃O₅
• MW: 463.457689762115
• CID: 6350622
• PubChem ID: 165807926
• Update Time: 2025-11-06

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-fluoropyridin-3-yl)carbamoyl]butanoic acid
• 2171694-27-0
• EN300-1480499

• Inchi： 1S/C25H22FN3O5/c26-15-11-16(13-27-12-15)28-24(32)22(9-10-23(30)31)29-25(33)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11-13,21-22H,9-10,14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： MKXBWNIGKKGHGT-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 463.15434897g/mol
• Monoisotopic Mass: 463.15434897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 118Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic Acid (CAS No. 2171694-27-0)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid, with the CAS number 2171694-27-0, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a combination of functional groups that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl moiety and a 5-fluoropyridin-3-yl group provides a rich scaffold for further chemical modifications and biological evaluations. These structural elements are particularly intriguing because they have been shown to enhance the binding affinity and selectivity of small molecules towards various biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid has been identified as a potential candidate for such applications due to its unique structural features and reported biological activities.

One of the most notable aspects of this compound is its ability to interact with specific enzymes and receptors in the body. The fluorenylmethoxycarbonyl group, in particular, is known for its role in enhancing the stability and solubility of peptides and proteins, which can be crucial for drug development. Additionally, the 5-fluoropyridin-3-yl moiety has been shown to exhibit strong binding interactions with various biological targets, including kinases and other enzymes involved in signal transduction pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular framework of this compound. These synthetic strategies not only highlight the expertise required in organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

Evaluation of the biological activity of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid has revealed promising results in preclinical studies. The compound has demonstrated efficacy in inhibiting the activity of specific enzymes associated with cancer cell proliferation and survival. Furthermore, it has shown potential in modulating inflammatory responses by interacting with key signaling pathways involved in immune regulation.

The pharmacokinetic properties of this compound are also an area of active investigation. Studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential clinical application. The ability of the compound to cross the blood-brain barrier and reach target sites within the central nervous system further enhances its therapeutic potential for neurological disorders.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-fluoropyridin-3-yl)carbamoylbutanoic acid (CAS No. 2171694-27-0) is a structurally complex and biologically active compound that holds significant promise in pharmaceutical research. Its unique combination of functional groups and reported biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.